4-chloro-3-(2,2-dimethylpropanamido)benzoic acid
Overview
Description
4-chloro-3-(2,2-dimethylpropanamido)benzoic acid is an organic compound that belongs to the class of chlorobenzoic acids. It contains a total of 31 bonds; 17 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), and 1 secondary amide .
Molecular Structure Analysis
The molecular formula of 4-chloro-3-(2,2-dimethylpropanamido)benzoic acid is C12H14ClNO3. The structure contains a benzene ring substituted with a chlorine atom and a carboxylic acid group. Additionally, it has a secondary amide group attached to the benzene ring .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-3-(2,2-dimethylpropanamido)benzoic acid involves the introduction of a chloro group and a 2,2-dimethylpropanamido group onto a benzoic acid molecule.", "Starting Materials": [ "4-chlorobenzoic acid", "2,2-dimethylpropanamide", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "4-chlorobenzoic acid is reacted with thionyl chloride to form 4-chlorobenzoyl chloride.", "4-chlorobenzoyl chloride is then reacted with 2,2-dimethylpropanamide in the presence of sodium hydroxide to form 4-chloro-3-(2,2-dimethylpropanamido)benzoyl chloride.", "The resulting product is then hydrolyzed with hydrochloric acid to form 4-chloro-3-(2,2-dimethylpropanamido)benzoic acid.", "The product is then extracted with ethyl acetate and washed with sodium bicarbonate and water to obtain the final product." ] } | |
CAS RN |
1016507-05-3 |
Product Name |
4-chloro-3-(2,2-dimethylpropanamido)benzoic acid |
Molecular Formula |
C12H14ClNO3 |
Molecular Weight |
255.7 |
Purity |
95 |
Origin of Product |
United States |
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